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Compound of Interest

Compound Name: Furmecyclox

Cat. No.: B1674282

Ensuring the safe and environmentally responsible disposal of Furmecyclox is paramount for
any laboratory. This guide provides detailed procedures for researchers, scientists, and drug
development professionals to manage Furmecyclox waste in compliance with safety and

environmental regulations.

Furmecyclox, a fungicide, is classified as a hazardous substance requiring special disposal
considerations. Adherence to these protocols is critical to prevent potential harm to human
health and the environment.

Chemical and Hazard Profile

Understanding the inherent risks of Furmecyclox is the first step in its safe management. The
following table summarizes its key chemical and hazard information.
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Identifier Value

CAS Number 60568-05-0
Molecular Formula C14H21NO3
UN Number UN3077

GHS Hazard Pictograms

GHSO08 (Health Hazard), GHS09 (Hazardous to

the Aquatic Environment)

Hazard Statements

H351 (Suspected of causing cancer), H410
(Very toxic to aquatic life with long-lasting

effects)

Risk Statements

R40 (Limited evidence of a carcinogenic effect),
R50/53 (Very toxic to aquatic organisms, may
cause long-term adverse effects in the aquatic

environment)

Safety Statements

S36/37 (Wear suitable protective clothing and
gloves), S60 (This material and its container
must be disposed of as hazardous waste), S61
(Avoid release to the environment. Refer to

special instructions/safety data sheets)

Disposal Workflow

The proper disposal of Furmecyclox follows a strict, regulated pathway to ensure safety and

environmental protection. The workflow diagram below illustrates the necessary steps from

initial handling to final disposal.
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In the Laboratory

1. Wear Appropriate PPE
(Gloves, Lab Coat, Goggles)

2. Segregate Furmecyclox Waste
(Solid & Liquid)

3. Use Designated, Labeled, and Sealed
Hazardous Waste Containers

Facility Wastd Management

4. Store in Designated
Hazardous Waste Accumulation Area

5. Arrange for Pickup by
Licensed Hazardous Waste Contractor

Final Disposal

6. Transport to a Permitted
Hazardous Waste Treatment, Storage,
and Disposal Facility (TSDF)

7. Incineration or other
Approved Destruction Method

Click to download full resolution via product page

Furmecyclox Disposal Workflow
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Step-by-Step Disposal Procedures

1. Personal Protective Equipment (PPE): Before handling Furmecyclox waste, it is mandatory
to wear appropriate PPE as indicated by safety statement S36/37. This includes, but is not
limited to:

« Nitrile gloves

o Alab coat or chemical-resistant apron
o Safety goggles or a face shield

2. Waste Segregation:

» Solid Waste: Collect any solid Furmecyclox waste, such as contaminated filter paper,
weighing boats, or absorbent materials, in a designated, clearly labeled hazardous waste
container.

» Liquid Waste: Collect all liquid waste containing Furmecyclox, including reaction residues
and rinsing solutions, in a separate, leak-proof, and clearly labeled hazardous waste
container. Do not mix with other solvent waste streams unless explicitly permitted by your
institution's environmental health and safety (EHS) department.

o Contaminated Sharps: Any sharps, such as needles or broken glassware, contaminated with
Furmecyclox must be disposed of in a designated sharps container for hazardous chemical
waste.

3. Waste Container Management:

o All waste containers must be in good condition, compatible with Furmecyclox, and kept
securely closed except when adding waste.

o Each container must be clearly labeled with the words "Hazardous Waste," the full chemical
name "Furmecyclox," and the associated hazard pictograms (Health Hazard and
Hazardous to the Aquatic Environment).

4. Storage:
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» Store sealed hazardous waste containers in a designated, secondary containment area
within the laboratory that is away from drains and sources of ignition.

» The storage area should be clearly marked as a hazardous waste accumulation area.
5. Professional Disposal:

o Furmecyclox waste is classified as UN3077, Environmentally hazardous substance, solid,
n.o.s. This classification mandates that it be disposed of through a licensed hazardous waste
disposal company.

» Contact your institution's EHS department to arrange for the pickup and disposal of
Furmecyclox waste. They will have established procedures and contracts with certified
waste management vendors.

o Never dispose of Furmecyclox down the drain or in regular trash. Its high toxicity to aquatic
life (R50/53, H410) can cause significant and long-lasting environmental damage.

6. Decontamination:

» Thoroughly decontaminate any surfaces or equipment that have come into contact with
Furmecyclox using an appropriate solvent (e.g., ethanol or acetone, followed by soap and
water), and collect the cleaning materials as hazardous waste.

By adhering to these procedures, laboratory professionals can ensure the safe handling and
disposal of Furmecyclox, thereby protecting themselves, their colleagues, and the
environment. Always consult your institution's specific chemical hygiene plan and EHS
guidelines for any additional requirements.

 To cite this document: BenchChem. [Proper Disposal of Furmecyclox: A Guide for Laboratory

Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674282#furmecyclox-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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